Cas no 13119-52-3 (Benzo[f]quinazoline-1,3-diamine, 8-bromo-)

• Product Name: Benzo[f]quinazoline-1,3-diamine, 8-bromo-
• CAS No: 13119-52-3
• MF: C₁₂H₉BrN₄
• MW: 289.130660772324
• CID: 1232040
• PubChem ID: 456185
• Update Time: 2025-04-20

Benzo[f]quinazoline-1,3-diamine, 8-bromo- Chemical and Physical Properties

Names and Identifiers

• Benzo[f]quinazoline-1,3-diamine, 8-bromo-
• 8-bromobenzo[f]quinazoline-1,3-diamine
• SD-210314
• 13119-52-3
• 8-Bromo-benzo[f]quinazoline-1,3-diamine
• CHEMBL3272426
• 8-Bromobenzo[f]quinazoline-1,3-diamine #
• HUHLNLWASRUHTG-UHFFFAOYSA-N
• 1,3-Diamino-8-bromobenzo[f]quinazoline
• DTXSID70332421
• EJ410
• PY 488

• Inchi： 1S/C12H9BrN4/c13-7-2-3-8-6(5-7)1-4-9-10(8)11(14)17-12(15)16-9/h1-5H,(H4,14,15,16,17)
• InChI Key： HUHLNLWASRUHTG-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C=CC1C2=C(N)N=C(N)N=1

Computed Properties

• Exact Mass: 288.00117
• Monoisotopic Mass: 288.00106g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• PSA: 77.82